Cas no 1361871-15-9 (6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl)

• Product Name: 6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl
• CAS No: 1361871-15-9
• MF: C₁₃H₈Cl₄
• MW: 306.014619827271
• CID: 4996390
• Update Time: 2025-05-20

6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl

• Inchi： 1S/C13H8Cl4/c14-7-9-2-1-3-11(16)13(9)8-4-5-10(15)12(17)6-8/h1-6H,7H2
• InChI Key： CLDIWUDARSWUFB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CCl)=C1C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 6.3
• Topological Polar Surface Area: 0

Additional information on 6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl

6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl: A Comprehensive Overview

The compound with CAS No. 1361871-15-9, commonly referred to as 6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system with multiple chlorine substituents. The presence of these substituents imparts distinctive electronic and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl in various applications, particularly in the development of advanced materials and pharmaceutical intermediates. Its structure, which features a biphenyl core with chlorinated substituents at specific positions, allows for a wide range of chemical modifications. This versatility has led to its exploration in the synthesis of novel compounds with enhanced stability and reactivity.

One of the most notable aspects of this compound is its ability to participate in various chemical reactions under mild conditions. Researchers have demonstrated that 6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl can undergo nucleophilic aromatic substitution reactions efficiently due to the electron-withdrawing effects of the chlorine atoms. This property has been leveraged in the synthesis of biologically active molecules and advanced polymers.

In terms of synthesis, 6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl can be prepared through a multi-step process involving chlorination and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production. These methods not only reduce the overall cost but also minimize the environmental footprint associated with its manufacturing.

The application of 6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl extends beyond traditional chemical synthesis. It has been explored as a precursor for the development of functional materials, such as organic semiconductors and sensors. Its electronic properties make it a promising candidate for use in next-generation electronic devices.

Moreover, 6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl has shown potential in the field of medicinal chemistry. Its structure provides a scaffold for the development of bioactive compounds with specific pharmacological properties. Recent studies have focused on its role as an intermediate in the synthesis of antiviral and anticancer agents.

In conclusion, 6'-Chloro-2'-chloromethyl-3,4-dichloro-biphenyl (CAS No. 1361871-15-9) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry and materials science.